Cas no 216689-94-0 (Pyridine, 3-bromo-5-(ethylthio)-)

• Product Name: Pyridine, 3-bromo-5-(ethylthio)-
• CAS No: 216689-94-0
• MF: C₇H₈BrNS
• MW: 218.114119529724
• CID: 1402860
• PubChem ID: 18624580
• Update Time: 2025-04-20

Pyridine, 3-bromo-5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-5-(ethylthio)-
• 3-bromo-5-ethylsulfanylpyridine
• 3-Bromo-5-(ethylsulfanyl)pyridine
• DTXSID50595239
• 216689-94-0
• HODXCZMEWFTQKP-UHFFFAOYSA-N
• 3-Bromo-5-ethylthiopyridine
• 3-bromo-5-(ethylthio)pyridine
• SCHEMBL6662055

• Inchi： 1S/C7H8BrNS/c1-2-10-7-3-6(8)4-9-5-7/h3-5H,2H2,1H3
• InChI Key： HODXCZMEWFTQKP-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)SCC

Computed Properties

• Exact Mass: 216.95614
• Monoisotopic Mass: 216.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89